4,6-Dichloro-5-(4-chlorophenyl)-2-isobutylpyrimidine
Overview
Description
“4,6-Dichloro-5-(4-chlorophenyl)-2-isobutylpyrimidine” is a chemical compound with the molecular formula C10H5Cl3N2 . It is used for research and development purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4,6-Dichloro-5-(4-chlorophenyl)-2-isobutylpyrimidine” are not fully available. The molecular weight is 259.51900 .Scientific Research Applications
Enzyme Inhibition
Research into the binding of pyrimidines to dihydrofolic reductase has led to the synthesis of pyrimidine derivatives for evaluating their mode of binding and potential as irreversible inhibitors. This area of study is crucial for designing drugs targeting enzyme inhibition, with certain pyrimidine derivatives emerging as candidates for further study as irreversible inhibitors, specifically targeting the active site for covalent bonding to enhance drug efficacy (Baker, Lourens, & Jordaan, 1967).
Antimalarial Activity
The compound has been tested against malaria parasites, showing promising activity against strains resistant to conventional treatments. This highlights the potential of pyrimidine derivatives in developing new antimalarial drugs that can overcome resistance issues, offering new avenues for treatment strategies (Rollo, 1951).
Antimicrobial Evaluation
Synthesis and evaluation of new pyrimidine and condensed pyrimidine derivatives have shown antimicrobial activity against various bacterial strains. This research underscores the importance of pyrimidine derivatives in developing new antimicrobial agents, which is critical in the face of increasing antibiotic resistance (Abdelghani, Said, Assy, & Hamid, 2017).
Anti-HIV Activity
Studies on the synthesis of carbocyclic 2',3'-didehydro-2',3'-dideoxy 2,6-disubstituted purine nucleosides have identified potent and selective anti-HIV agents. These findings are pivotal in the quest for new antiretroviral drugs, demonstrating the compound's relevance in research aimed at combating HIV/AIDS (Vince & Hua, 1990).
Safety and Hazards
properties
IUPAC Name |
4,6-dichloro-5-(4-chlorophenyl)-2-(2-methylpropyl)pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl3N2/c1-8(2)7-11-18-13(16)12(14(17)19-11)9-3-5-10(15)6-4-9/h3-6,8H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICBZVTSPGSHLHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NC(=C(C(=N1)Cl)C2=CC=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloro-5-(4-chlorophenyl)-2-(2-methylpropyl)pyrimidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide](/img/structure/B2886969.png)
![2-(3,6-dioxo-1,2,3,6-tetrahydropyridazin-1-yl)-N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}acetamide](/img/structure/B2886981.png)
![1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)piperidine-4-carboxamide](/img/structure/B2886982.png)